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A detailed analysis of the acute and chronic effects of two common synthetic musks on fish

species, supported by experimental data and standardized protocols.

Introduction
Tonalide (AHTN) and Galaxolide (HHCB) are polycyclic musks widely used as fragrance

ingredients in a variety of personal care products and detergents. Due to their extensive use

and incomplete removal during wastewater treatment, these compounds are frequently

detected in aquatic environments, raising concerns about their potential impact on aquatic

organisms, particularly fish. This guide provides a comparative overview of the toxicity of

Tonalide and Galaxolide in fish, summarizing key experimental findings and outlining the

methodologies used in these assessments.

Data Presentation: A Comparative Analysis of
Toxicity Endpoints
The following tables summarize the quantitative data on the acute and chronic toxicity of

Tonalide and Galaxolide in various fish species. These data are compiled from multiple studies

and provide a basis for comparing the relative toxicity of these two synthetic musks.

Table 1: Acute Toxicity of Tonalide and Galaxolide in Fish
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Compound Species
Exposure
Duration

Endpoint Value (µg/L) Reference

Tonalide

(AHTN)

Danio rerio

(Zebrafish)
96 h LC50 >1000 [1]

Galaxolide

(HHCB)
Labeo rohita 96 h LC50 547.86 [2]

Galaxolide

(HHCB)

Sparus

aurata
96 h Mortality

Increased at

5 µg/L
[3][4]

Table 2: Chronic and Sublethal Toxicity of Tonalide and Galaxolide in Fish
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Compoun
d

Species
Exposure
Duration

Endpoint
Concentr
ation
(µg/L)

Effect
Referenc
e

Tonalide

(AHTN)

Danio rerio

(Zebrafish)
2 months

Oxidative

Stress
0.5

Decreased

catalase

activity,

increased

lipid

peroxidatio

n

[5][6]

Tonalide

(AHTN)

Danio rerio

(Zebrafish)
28 days

Oxidative

Stress
5 and 50

Increased

catalase

activity

[7]

Tonalide

(AHTN)

Danio rerio

(Zebrafish)
-

Lower

heart rate
10 (NOEC) - [1][7]

Tonalide

(AHTN)

Oncorhync

hus mykiss

(Rainbow

Trout)

6 weeks
Oxidative

Stress
-

Lipid

peroxidatio

n in kidney

[8]

Tonalide

(AHTN)

Cyprinodon

variegatus

(Sheepshe

ad

Minnow)

3 days
Endocrine

Disruption
50

Downregul

ation of

cyp19 and

vtg1 genes

[8][9]

Galaxolide

(HHCB)

Carassius

auratus

(Goldfish)

14 days
Oxidative

Stress
-

Increased

catalase

activity

[6]

Experimental Protocols
The toxicity data presented in this guide are derived from studies that generally adhere to

internationally recognized experimental protocols. These standardized methods ensure the

reliability and comparability of the results.
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Acute Toxicity Testing
Acute toxicity tests are typically conducted following guidelines such as the OECD Test

Guideline 203 (Fish, Acute Toxicity Test) and the US EPA OPPTS 850.1075 (Freshwater and

Saltwater Fish Acute Toxicity Test).[3][4][7][10][11]

Principle: Fish are exposed to a range of concentrations of the test substance for a short

period, typically 96 hours.[3][4][11]

Test Organisms: Commonly used species include Zebrafish (Danio rerio), Rainbow Trout

(Oncorhynchus mykiss), and Fathead Minnow (Pimephales promelas).[3]

Exposure Conditions: The test can be static (water is not changed), semi-static (water is

periodically renewed), or flow-through (water is continuously renewed).[3][11]

Endpoints: The primary endpoint is mortality, from which the LC50 (the concentration that is

lethal to 50% of the test organisms) is calculated.[3][11] Observations of sublethal effects like

behavioral changes are also recorded.

Water Quality: Parameters such as temperature, pH, and dissolved oxygen are monitored

throughout the test to ensure they remain within acceptable limits for the test species.[7]

Controls: A control group of fish is maintained under the same conditions but without the test

substance. A solvent control is also used if the test substance is not readily soluble in water.

[7]

Chronic and Sublethal Toxicity Testing
Chronic and early-life stage toxicity tests are performed to assess the long-term effects of a

substance. Relevant guidelines include the US EPA OPPTS 850.1400 (Fish Early-Life Stage

Toxicity Test).[12][13]

Principle: Fish, often in their early life stages (embryos, larvae), are exposed to the test

substance for a prolonged period, which can range from several days to months.

Endpoints: A variety of sublethal endpoints are measured, including:

Growth: Changes in weight and length.[7]
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Reproduction: Effects on fertilization, hatching success, and larval development.

Oxidative Stress: Measurement of biomarkers such as the activity of antioxidant enzymes

(e.g., catalase, glutathione S-transferase) and levels of lipid peroxidation.[6][14]

Endocrine Disruption: Assessment of changes in the expression of genes related to the

endocrine system, such as vitellogenin (vtg1) and aromatase (cyp19).[8][9]

Exposure System: Flow-through systems are preferred for long-term studies to maintain

constant exposure concentrations and water quality.

Chemical Analysis
Accurate determination of the exposure concentrations of Tonalide and Galaxolide in water is

crucial for reliable toxicity assessment. A common analytical method involves:

Solid-Phase Extraction (SPE): Water samples are passed through a solid sorbent material

that retains the target compounds.

Gas Chromatography (GC): The extracted compounds are then separated and quantified

using a gas chromatograph, often coupled with a flame ionization detector (FID) or a mass

spectrometer (MS).[2]

Mandatory Visualization
Experimental Workflow for Fish Toxicity Testing
The following diagram illustrates a generalized workflow for conducting fish toxicity tests, from

the preparation of test solutions to the final data analysis.
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Generalized workflow for fish toxicity testing.

Signaling Pathways of Toxicity
Tonalide and Galaxolide can induce toxicity in fish through various mechanisms, primarily by

causing oxidative stress and disrupting the endocrine system. The diagram below illustrates

these potential pathways.
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Potential signaling pathways for Tonalide and Galaxolide toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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